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Compound of Interest

Compound Name: 9(Z)-Octadecenedioic acid

Cat. No.: B1244412 Get Quote

Introduction
9(Z)-Octadecenedioic acid, a dicarboxylic acid, is a molecule of significant interest in various

scientific and industrial fields. Its unique chemical structure, featuring an 18-carbon chain with a

cis double bond at the ninth position, imparts specific physical and chemical properties that

make it a valuable compound in cosmetics, polymer synthesis, and potentially in biomedical

research. This technical guide provides an in-depth overview of 9(Z)-Octadecenedioic acid,

including its chemical identity, physicochemical properties, synthesis methodologies, and

current and potential applications, with a focus on providing researchers, scientists, and drug

development professionals with a thorough understanding of this compound.

Chemical Identity and Synonyms
The primary identifier for 9(Z)-Octadecenedioic acid is its CAS number, which is 20701-68-2.

[1][2][3][4][5] A deprecated CAS number for this compound is 127999-30-8.[2][3] It is also

known by a variety of synonyms, which are listed in the table below.
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Table 1: Synonyms and Identifiers for
9(Z)-Octadecenedioic Acid

Systematic Name (9Z)-Octadec-9-enedioic acid

Common Synonyms cis-9-Octadecenedioic acid[1][3][4][5]

O.D.A.WHITE[3]

ORISTAR ODDA[3][4]

Octadecenedioic acid[3][6][7]

(Z)-octadec-9-enedioic acid[3][4]

CAS Number 20701-68-2[2][3][4][5]

Deprecated CAS 127999-30-8[2][3]

Molecular Formula C18H32O4[1][2][5][7][8]

InChIKey SBLKVIQSIHEQOF-UPHRSURJSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of 9(Z)-Octadecenedioic acid is presented

in the following table, providing a convenient reference for its physical characteristics and

chemical descriptors.
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Table 2: Physicochemical Properties of
9(Z)-Octadecenedioic Acid

Property Value

Molecular Weight 312.44 g/mol [1][5][7][8]

Boiling Point 426.399 °C at 760 mmHg[2]

Density 1.013 g/cm³[2]

Flash Point 225.822 °C[2]

pKa 4.48 ± 0.10 (Predicted)[2]

XLogP3 5.5[2]

Hydrogen Bond Donor Count 2[2]

Hydrogen Bond Acceptor Count 4[2]

Rotatable Bond Count 16[2]

Synthesis and Manufacturing
The synthesis of 9(Z)-Octadecenedioic acid can be achieved through both chemical and

biotechnological routes.

Chemical Synthesis: The Wittig Reaction
A common chemical synthesis approach for creating the specific cis-double bond found in 9(Z)-
Octadecenedioic acid is the Wittig reaction.[9][10] This reaction involves the coupling of a

phosphorus ylide with an aldehyde or ketone to form an alkene. For the synthesis of 9(Z)-
Octadecenedioic acid, the monomethyl ester of azelaic acid can be converted into two key

fragments: [8-(methoxy-carbonyl)octyl]triphenylphosphonium bromide and methyl 9-

oxononanoate.[9] The subsequent Wittig reaction between these fragments produces dimethyl

(Z)-octadec-9-enedioate, which is then hydrolyzed to yield the final diacid product.[9] Non-

stabilized ylides, as would be used in this synthesis to favor the Z-isomer, typically lead to the

formation of (Z)-alkenes.[10]

Preparation of the Phosphonium Ylide:
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React [8-(methoxy-carbonyl)octyl]triphenylphosphonium bromide with a strong base (e.g.,

sodium hydride or n-butyllithium) in an aprotic, salt-free solvent to generate the

corresponding ylide.[10][11]

Wittig Reaction:

To the prepared ylide solution, add methyl 9-oxononanoate at a low temperature (e.g., -78

°C) and allow the reaction to slowly warm to room temperature.[12]

The reaction progress is monitored by thin-layer chromatography (TLC).[12]

Upon completion, the reaction is quenched, and the product, dimethyl (Z)-octadec-9-

enedioate, is extracted.[12]

Hydrolysis:

The purified dimethyl (Z)-octadec-9-enedioate is then hydrolyzed, typically using a base

like potassium hydroxide in a mixture of methanol and water, to cleave the ester groups.[9]

[12]

Acidification of the reaction mixture yields the final product, 9(Z)-Octadecenedioic acid.

[12]
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Workflow for Chemical Synthesis via Wittig Reaction

Ylide Preparation

Wittig Reaction

Hydrolysis

[8-(methoxy-carbonyl)octyl]
triphenylphosphonium bromide

Phosphonium Ylide

Deprotonation

Strong Base

Dimethyl (Z)-octadec-9-enedioate

Methyl 9-oxononanoate

Nucleophilic Attack & Cycloaddition

9(Z)-Octadecenedioic acid

Base-catalyzed hydrolysis & Acidification
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Workflow for Biotechnological Production

Upstream Processing

Fermentation / Biotransformation

Downstream Processing

Candida tropicalis Strain

Cultivation in Bioreactor

Biotransformation

Oleic Acid Feed Glucose Feed

Isolation from Broth

Purification

9(Z)-Octadecenedioic acid
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Representative Inflammatory Signaling Pathway
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Workflow for HPLC Analysis

Sample Preparation

Analysis

Data Processing

Biological or Chemical Sample

Lipid Extraction

Solid-Phase Extraction (SPE)

HPLC Separation
(Reversed-Phase)

Detection (UV or MS)

Quantification

Concentration Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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